Cas no 646062-28-4 (L-Arginine, glycyl-L-leucyl-L-arginyl-L-seryl-L-prolylglycylglycylglycyl-)

L-Arginine, glycyl-L-leucyl-L-arginyl-L-seryl-L-prolylglycylglycylglycyl- structure
646062-28-4 structure
Product Name:L-Arginine, glycyl-L-leucyl-L-arginyl-L-seryl-L-prolylglycylglycylglycyl-
CAS No:646062-28-4
MF:C34H61N15O11
MW:855.942045927048
CID:421452
PubChem ID:71379480
Update Time:2025-04-19

L-Arginine, glycyl-L-leucyl-L-arginyl-L-seryl-L-prolylglycylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

    • L-Arginine, glycyl-L-leucyl-L-arginyl-L-seryl-L-prolylglycylglycylglycyl-
    • Glycyl-L-leucyl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-prolylglycylglycylglycyl-N~5~-(diaminomethylidene)-L-ornithine
    • 646062-28-4
    • DTXSID20802043
    • Inchi: 1S/C34H61N15O11/c1-18(2)12-21(46-24(51)13-35)29(56)47-19(6-3-9-40-33(36)37)28(55)48-22(17-50)31(58)49-11-5-8-23(49)30(57)44-15-26(53)42-14-25(52)43-16-27(54)45-20(32(59)60)7-4-10-41-34(38)39/h18-23,50H,3-17,35H2,1-2H3,(H,42,53)(H,43,52)(H,44,57)(H,45,54)(H,46,51)(H,47,56)(H,48,55)(H,59,60)(H4,36,37,40)(H4,38,39,41)/t19-,20-,21-,22-,23-/m0/s1
    • InChI Key: UTYCJCJODYXAOZ-VUBDRERZSA-N
    • SMILES: O=C([C@H](CO)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC(CN)=O)=O)=O)N1CCC[C@H]1C(NCC(NCC(NCC(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 855.46803
  • Monoisotopic Mass: 855.46749782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 27
  • Complexity: 1570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.5
  • Topological Polar Surface Area: 436Ų

Experimental Properties

  • PSA: 431.36
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